BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Fluorinated Scaffold of Strategic
Importance

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-(Difluoromethoxy)-6-
Compound Name:

fluorobenzaldehyde
CAS No.: 1214333-68-2
Cat. No.: B572126

Get Quote

2-(Difluoromethoxy)-6-fluorobenzaldehyde is an aromatic aldehyde of significant interest to

the scientific community, particularly those in pharmaceutical research and drug development.
Its molecular architecture is distinguished by three key features: a reactive aldehyde group, a
fluorine atom, and a difluoromethoxy group, all positioned on a benzene ring. This specific
arrangement of electron-withdrawing substituents makes it a highly valuable and reactive
building block for synthesizing complex molecules.

The strategic incorporation of fluorine-containing motifs is a cornerstone of modern medicinal
chemistry, known to enhance critical pharmacokinetic and pharmacodynamic properties of drug
candidates.[1] The difluoromethoxy (-OCHFz2) group, in particular, is gaining prominence as a
bioisostere for hydroxyl or methoxy groups, offering improved metabolic stability, modulated
lipophilicity, and unique electronic properties without a significant increase in steric bulk.[2] This
guide provides a comprehensive technical overview of the fundamental properties,
spectroscopic profile, reactivity, synthesis, and potential applications of 2-
(Difluoromethoxy)-6-fluorobenzaldehyde, designed for researchers and drug development
professionals.
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PART 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and analytical characteristics is
foundational for its application in synthesis.

Core Physicochemical Properties

The essential physicochemical data for 2-(Difluoromethoxy)-6-fluorobenzaldehyde are
summarized below. While experimental data for properties like melting and boiling points are
not widely published, these values can be estimated based on structurally similar compounds.

Property Value Source

2-(difluoromethoxy)-6-

UPAC Name fluorobenzaldehyde 3l
CAS Number 1214333-68-2 [3][4]
Molecular Formula CsHsF30:2 [31[5]
Molecular Weight 190.12 g/mol [3B1141[5]
Appearance Expected to be a solid or liquid

Insoluble in water; likely
soluble in common organic

Solubility solvents such as methanol,
ethanol, chloroform, and ethyl
acetate.[6][7]

Store in an inert atmosphere,

Storage
at 2-8°C.[4]

Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of 2-
(Difluoromethoxy)-6-fluorobenzaldehyde after synthesis. The following sections describe the
expected spectral features based on its molecular structure and data from analogous
compounds.[8][9][10]
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1.2.1 Infrared (IR) Spectroscopy

The IR spectrum provides a unique fingerprint based on the vibrational frequencies of the

molecule's functional groups.

Wavenumber ] )
Vibration Type
(cm™)

Intensity

Rationale

~3080-3030 Aromatic C-H Stretch

Weak-Medium

Characteristic of C-H
bonds on the benzene

ring.[9]

~2850, ~2750 Aldehyde C-H Stretch

Weak

Often appears as a
Fermi doublet, a
hallmark of the

aldehyde group.[9]

Carbonyl (C=0)
Stretch

~1710-1690

Strong

The most prominent
peak, indicating the
aldehyde carbonyl
group. Its frequency is
elevated due to the
inductive effect of

ortho substituents.[9]

~1600, ~1480 Aromatic C=C Stretch

Medium

Confirms the
presence of the

benzene ring.[9]

C-O-C&C-F

Stretches

~1250-1000

Strong

A complex region
showing strong
absorptions from the
ether and carbon-

fluorine bonds.

1.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.
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H NMR Spectral Predictions

Chemical Shift (5,

Multiplicity
ppm)

~10.4 s (ort)

Assignment

-CHO

Rationale

The aldehydic
proton, deshielded
by the carbonyl
group. It may
exhibit a small
coupling to the
ortho fluorine.

~7.8-7.2 m

A complex multiplet
pattern for the three
aromatic protons,
influenced by coupling
to each other and to

the fluorine atoms.

| ~7.0 | t| -OCHFz | The methoxy proton, split into a triplet by the two geminal fluorine atoms

(2JHF). |

13C NMR Spectral Predictions
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Chemical Shift (5,

Multiplicity
ppm)

~188 d

Assignment

-CHO

Rationale

The carbonyl
carbon,
deshielded. It will
appear as a
doublet due to
coupling with the
adjacent aromatic
fluorine.

~160-115 m

Ar-C

A series of signals for
the aromatic carbons,
showing complex
splitting patterns due
to one- and two-bond
couplings to fluorine

(C-F coupling).

| ~115 | t | -OCHFz | The difluoromethoxy carbon, appearing as a triplet due to one-bond

coupling with the two fluorine atoms (1JCF). |

1.2.3 Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation patterns, confirming the

elemental composition.
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m/z Ratio lon Rationale

The molecular ion peak,

190 [M]* corresponding to the molecular
weight of CsHsF30x2.
189 [M-H]* Loss of a hydrogen radical.

Loss of the formyl group, a

161 [M-CHO]* common fragmentation for
aldehydes.
Loss of the difluoromethoxy
125 [M-OCHF2]*

radical.

PART 2: Synthesis, Reactivity, and Applications

This section explores the synthetic accessibility of the title compound, its inherent chemical
reactivity, and its utility in drug discovery.

Proposed Synthesis and Purification

While specific literature on the synthesis of 2-(Difluoromethoxy)-6-fluorobenzaldehyde is
sparse, a plausible synthetic route can be designed based on established organic
transformations. A logical approach involves the difluoromethylation of a corresponding phenol
precursor followed by formylation.

Protocol 2.1.1: Proposed Synthesis of 2-(Difluoromethoxy)-6-fluorobenzaldehyde
o Starting Material: 2-fluoro-6-hydroxybenzaldehyde.

o Difluoromethylation: React 2-fluoro-6-hydroxybenzaldehyde with a difluoromethylating agent,
such as sodium chlorodifluoroacetate (CICF2COONa), in the presence of a suitable base
(e.g., K2CO:s) in a polar aprotic solvent like DMF at elevated temperatures. This reaction
generates the difluorocarbene intermediate (:CF2) which then inserts into the O-H bond of
the phenol.

o Work-up: After the reaction is complete, cool the mixture, dilute with water, and extract the
product with an organic solvent like ethyl acetate.
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 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazSOa), and concentrate under reduced pressure. The crude product can be
purified using silica gel column chromatography, eluting with a hexane/ethyl acetate gradient.

o Characterization: Confirm the structure and purity of the final product using the spectroscopic

methods outlined in Part 1.2.

Synthetic Workflow

2-Fluoro-6-hydroxybenzaldehyde

tep 1

Difluoromethylation
(e.g., CICF2COONa, K>COs, DMF, Heat)

tep 2

Aqueous Work-up & Extraction
(Water, Ethyl Acetate)

tep 3

Purification
(Silica Gel Chromatography)

tep 4

Final Product:
2-(Difluoromethoxy)-6-fluorobenzaldehyde

Click to download full resolution via product page

Caption: Proposed synthetic workflow for the target compound.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b572126/docs?utm_src=pdf-body-img#introduction-a-fluorinated-scaffold-of-strategic-importance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reactivity Profile: An Activated Aldehyde

The chemical behavior of 2-(Difluoromethoxy)-6-fluorobenzaldehyde is dominated by the
aldehyde functional group, which is significantly activated by its ortho substituents.

 Inductive Electron Withdrawal: Both the fluorine atom and the difluoromethoxy group are
strongly electron-withdrawing. They pull electron density away from the aromatic ring via the
inductive effect.[11]

o Enhanced Electrophilicity: This withdrawal of electron density makes the carbonyl carbon of
the aldehyde group highly electrophilic (electron-deficient).

» Increased Reactivity: Consequently, the aldehyde is exceptionally susceptible to nucleophilic
attack. It will readily participate in reactions such as:

o Reductive amination

o Wittig reactions

o Aldol and Knoevenagel condensations
o Grignard and organolithium additions

This heightened reactivity makes it a more efficient reaction partner compared to benzaldehyde
or benzaldehydes bearing electron-donating groups.[11]

Caption: Electronic effects enhancing carbonyl reactivity.

Applications in Medicinal Chemistry

2-(Difluoromethoxy)-6-fluorobenzaldehyde is not an end-product but a valuable intermediate
for building drug candidates. Its utility stems from the advantageous properties conferred by its
fluorine-containing substituents.

o Metabolic Stability: The C-F bond is significantly stronger than the C-H bond. Replacing
metabolically labile methoxy groups with difluoromethoxy groups can block cytochrome
P450-mediated oxidation, thereby increasing the half-life of a drug.[1]
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 Lipophilicity and Permeability: Fluorine substitution can increase a molecule's lipophilicity,
which can enhance its ability to cross cell membranes and the blood-brain barrier. The -
OCHF2 group has a lipophilicity profile distinct from other groups, providing a tool to fine-tune
this property.

» Binding Affinity: The electronegativity of fluorine can lead to favorable interactions (e.g.,
hydrogen bonds, dipole-dipole interactions) with amino acid residues in the active site of a
target protein, potentially increasing binding affinity and potency.[1]

» Scaffold for Diverse Heterocycles: The activated aldehyde serves as a versatile handle for
constructing a wide array of heterocyclic structures, which form the core of many approved
drugs. It is a key precursor for synthesizing substituted quinolines, pyrimidines, isoxazoles,
and other pharmacologically relevant scaffolds.[12]

PART 3: Safety and Handling

Proper handling of all chemicals is paramount in a research environment. While a specific
Safety Data Sheet (SDS) for 2-(Difluoromethoxy)-6-fluorobenzaldehyde is not widely
available, a conservative approach based on data for structurally related fluorinated
benzaldehydes should be adopted.[13][14][15][16]

GHS Hazard Classification (Anticipated)

o Pictograms:
o GHSO07 (Exclamation Mark)
» Signal Word: Warning

e Hazard Statements:

[¢]

H315: Causes skin irritation.[17]

[¢]

H319: Causes serious eye irritation.[17]

[e]

H335: May cause respiratory irritation.[14]

o

H302: Harmful if swallowed.[14][17]
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Recommended Handling and Storage

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[14] Ensure eyewash stations and safety showers are readily accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[13]
o Hand Protection: Wear compatible chemical-resistant gloves (e.qg., nitrile rubber).[13]
o Skin and Body Protection: Wear a lab coat.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[15] Store
under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[4]

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[6][15]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation persists.[6][15]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[14][15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6][13]

Conclusion

2-(Difluoromethoxy)-6-fluorobenzaldehyde represents a strategically important building
block for modern chemical synthesis. The convergence of a highly reactive aldehyde handle
with the beneficial properties of both fluoro and difluoromethoxy substituents makes it an
attractive starting material for constructing novel therapeutic agents. Its enhanced
electrophilicity ensures efficient incorporation into complex molecular scaffolds, while the
fluorine motifs offer a proven strategy for optimizing the metabolic stability, permeability, and
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binding affinity of drug candidates. This guide provides the foundational knowledge required for
researchers to handle, characterize, and effectively utilize this potent chemical intermediate in
their discovery and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. The role of fluorine in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. chemrxiv.org [chemrxiv.org]

¢ 3. americanelements.com [americanelements.com]

o 4,1214333-68-2|2-(Difluoromethoxy)-6-fluorobenzaldehyde|BLD Pharm [bldpharm.com]
¢ 5. 2-(Difluoromethoxy)-6-fluorobenzaldehyde | Sigma-Aldrich [sigmaaldrich.com]

¢ 6. fishersci.com [fishersci.com]

e 7. pdf.benchchem.com [pdf.benchchem.com]

¢ 8. o-Fluorobenzaldehyde | C7TH5FO | CID 67970 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 9. C7TH60 C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1

detecting ? functional groups present finger print for identification of benzaldehyde image
diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

¢ 10. 2,6-Difluorobenzaldehyde | C7TH4F20 | CID 136284 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 11. pdf.benchchem.com [pdf.benchchem.com]

e 12. pdf.benchchem.com [pdf.benchchem.com]

¢ 13. cdhfinechemical.com [cdhfinechemical.com]

o 14. file.medchemexpress.com [file.medchemexpress.com]
o 15. fishersci.fi [fishersci.fi]

e 16. assets.thermofisher.com [assets.thermofisher.com]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.docbrown.info/page06/IRspec/BenzaldehydeIR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluorobenzaldehyde
https://www.benchchem.com/product/b572126?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/18035820/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/67cdc80281d2151a02c065c7/original/difluoro-methoxy-methyl-is-a-neglected-group-for-medicinal-chemistry-revival-via-cf2o-me-containing-amines.pdf
https://www.americanelements.com/1214333-68-2-2-difluoromethoxy-6-fluorobenzaldehyde
https://www.bldpharm.com/products/1214333-68-2.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds024046
https://www.fishersci.com/store/msds?partNumber=AAA1380036&productDescription=2-FLUOROBENZALDEHYDE+500G&vendorId=VN00024248&countryCode=US&language=en
https://pdf.benchchem.com/137/A_Comprehensive_Technical_Guide_to_the_Solubility_of_2_Chloro_6_fluorobenzaldehyde_in_Organic_Solvents.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/o-Fluorobenzaldehyde
https://www.docbrown.info/page06/spectra/benzaldehyde-ir.htm
https://www.docbrown.info/page06/spectra/benzaldehyde-ir.htm
https://www.docbrown.info/page06/spectra/benzaldehyde-ir.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluorobenzaldehyde
https://pdf.benchchem.com/137/Comparing_reactivity_of_2_Chloro_6_fluorobenzaldehyde_with_other_benzaldehydes.pdf
https://pdf.benchchem.com/123/The_Pivotal_Role_of_2_Benzyloxy_4_fluorobenzaldehyde_in_Modern_Medicinal_Chemistry.pdf
https://www.cdhfinechemical.com/images/product/msds/10_1825204187_2,6-DIFLUOROBENZALDEHYDE-CASNO-437-81-0-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-76084/2-Benzyloxy-4-fluorobenzaldehyde-SDS-MedChemExpress.pdf
https://www.fishersci.fi/store/msds?partNumber=10480341&countryCode=FI&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18099~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:13:39~~2%206-Difluorobenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 17. 2-(Difluoromethoxy)benzaldehyde | CBH6F202 | CID 2736984 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Introduction: A Fluorinated Scaffold of Strategic
Importance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572126/docs#introduction-a-fluorinated-scaffold-of-
strategic-importance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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